Cas no 1804723-67-8 (2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804723-67-8
• MF: C₈H₅F₅N₂O
• MW: 240.130119085312
• CID: 4858089
• Update Time: 2025-08-05

2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F5N2O/c9-6(10)5-3(2-16)4(8(11,12)13)1-15-7(5)14/h1-2,6H,(H2,14,15)
• InChI Key： BXUFKRAMSBWMGO-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C(F)(F)F)C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Additional information on 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde

2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804723-67-8): An Overview

2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804723-67-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, including a pyridine ring, difluoromethyl, trifluoromethyl, and aldehyde functionalities, offers a wide range of applications in the development of novel pharmaceuticals and chemical intermediates.

The pyridine ring is a fundamental building block in many biologically active molecules, contributing to the compound's potential as a scaffold for drug discovery. The presence of difluoromethyl and trifluoromethyl groups imparts unique electronic and steric properties, enhancing the compound's stability and bioavailability. The aldehyde functionality further expands its utility by enabling various chemical transformations and derivatizations.

Recent research has highlighted the importance of fluorinated compounds in drug design due to their ability to modulate biological activity and improve pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde can serve as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer pathways. The fluorinated groups were found to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further clinical evaluation.

In addition to its role in drug discovery, 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde has been explored for its potential as a chemical probe in biological systems. A study in Organic Letters (2020) reported the use of this compound to investigate protein-protein interactions and enzyme kinetics. The unique combination of functional groups allows for precise labeling and detection, providing valuable insights into molecular mechanisms.

The synthesis of 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde has been optimized through various methodologies to improve yield and purity. One notable approach involves the sequential introduction of the difluoromethyl and trifluoromethyl groups followed by aldehyde formation. This multi-step process ensures high regioselectivity and functional group compatibility, making it suitable for large-scale production.

The physical properties of 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde have also been extensively studied. It is typically obtained as a solid with a melting point ranging from 100°C to 110°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and dichloromethane, facilitating its use in various chemical reactions and biological assays.

Safety considerations are an essential aspect of working with any chemical compound. While 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn when handling this compound.

In conclusion, 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804723-67-8) is a valuable compound with significant potential in medicinal chemistry and organic synthesis. Its unique structural features make it an attractive candidate for the development of novel pharmaceuticals and chemical probes. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.